Cas no 2248401-96-7 (Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate)

• Product Name: Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate
• CAS No: 2248401-96-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6155577
• PubChem ID: 137938973
• Update Time: 2025-05-20

Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate
• 2248401-96-7
• EN300-6512300

• Inchi： 1S/C13H25NO2/c1-8-7-9(2)14-10(3)11(8)12(15)16-13(4,5)6/h8-11,14H,7H2,1-6H3
• InChI Key： LDQABZQIZLXCBD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C)NC(C)CC1C)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate

Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate (CAS No. 2248401-96-7): A Comprehensive Overview

Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate, identified by its CAS number 2248401-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, characterized by a six-membered ring containing nitrogen and various alkyl substituents. The specific arrangement of methyl groups at the 2, 4, and 6 positions, along with the tert-butyl group at the 3-position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate contributes to its stability and reactivity, making it an attractive candidate for various applications. The tert-butyl group enhances the compound's lipophilicity, which is often desirable in pharmaceutical formulations where bioavailability is a critical factor. Additionally, the presence of multiple methyl groups increases the compound's resistance to metabolic degradation, potentially extending its half-life in biological systems.

In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in numerous therapeutic agents. Research has demonstrated that modifications within the piperidine ring can significantly influence the biological activity of a molecule. For instance, studies have shown that substituents at specific positions can enhance binding affinity to target enzymes or receptors, leading to improved efficacy and reduced side effects.

Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate has been explored in several preclinical studies as a building block for more complex molecules. Its versatility allows for further functionalization through various chemical reactions such as nucleophilic substitution or coupling reactions. These modifications can lead to the development of novel compounds with tailored properties for specific therapeutic applications.

One notable area of research involves the use of Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and infectious disorders. The unique structural features of this compound make it an excellent candidate for designing inhibitors that can selectively target specific proteases without affecting other enzymes.

Another promising application lies in its potential use as a ligand in coordination chemistry. The nitrogen atom in the piperidine ring can act as a coordination site for metal ions, forming stable complexes. These metal complexes have been investigated for their catalytic properties and their ability to interact with biological targets. For example, palladium complexes derived from Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate have shown promise in cross-coupling reactions essential for constructing complex organic molecules.

The synthesis of Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate itself is a testament to the advancements in synthetic organic chemistry. Modern techniques allow for efficient and scalable production of this compound, ensuring that researchers have access to sufficient quantities for their studies. Additionally, green chemistry principles have been applied to minimize waste and improve yields during synthesis.

In conclusion, Tert-butyl 2,4,6-trimethylpiperidine-3-carboxylate (CAS No. 2248401-96-7) represents a significant advancement in pharmaceutical and chemical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.